Cas no 1224610-72-3 (1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide)

• Product Name: 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide
• CAS No: 1224610-72-3
• MF: C₁₅H₁₈N₄O₄S
• MW: 350.392821788788
• CID: 5923922
• PubChem ID: 44086917
• Update Time: 2025-06-12

1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide
• 1-methylsulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide
• AKOS024500063
• VU0637113-1
• 1224610-72-3
• F5141-0172
• 1-(methylsulfonyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide

• Inchi： 1S/C15H18N4O4S/c1-24(21,22)19-10-6-5-9-12(19)13(20)16-15-18-17-14(23-15)11-7-3-2-4-8-11/h2-4,7-8,12H,5-6,9-10H2,1H3,(H,16,18,20)
• InChI Key： IASAWWHJSCHDRI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCCC1C(NC1=NN=C(C2=CC=CC=C2)O1)=O

Computed Properties

• Exact Mass: 350.10487624g/mol
• Monoisotopic Mass: 350.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide

Introduction to 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide (CAS No: 1224610-72-3)

1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1224610-72-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key pharmacophoric elements, including a piperidine ring, a 5-phenyl-1,3,4-oxadiazole moiety, and a methanesulfonyl group, which collectively contribute to its potential therapeutic applications.

The piperidine core is a common scaffold in medicinal chemistry, known for its ability to enhance oral bioavailability and metabolic stability. Its presence in this compound suggests that it may be designed to interact with biological targets in a manner that is both efficient and durable. The 5-phenyl-1,3,4-oxadiazole segment adds another layer of complexity, providing a rigid aromatic system that can facilitate specific interactions with biological receptors. This moiety has been explored in various drug candidates due to its ability to modulate enzyme activity and receptor binding.

The methanesulfonyl group is another critical component of this molecule. It is often incorporated into drug candidates to improve solubility and binding affinity. In the context of 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide, this group likely plays a role in stabilizing the molecule’s conformation and enhancing its interactions with biological targets. The combination of these structural elements makes this compound a versatile candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide with greater accuracy. These tools have been instrumental in identifying potential binding sites and understanding how the molecule might interact with proteins and other biological targets. For instance, studies using molecular dynamics simulations have shown that the piperidine ring can adopt multiple conformations, which may allow the compound to bind effectively to different receptors.

The 5-phenyl-1,3,4-oxadiazole moiety has been particularly studied for its role in modulating kinase activity. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction and cell division. By inhibiting or activating specific kinases, it may be possible to develop treatments for a wide range of diseases, such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of this oxadiazole scaffold can exhibit potent kinase inhibition properties.

The methanesulfonyl group has also been investigated for its ability to enhance drug-receptor interactions. This group can increase the polarity of a molecule, improving its solubility in water-based environments while maintaining interactions with hydrophobic regions of biological targets. In the case of 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-2-carboxamide, this group may be particularly important for optimizing binding affinity and ensuring that the compound remains effective at lower concentrations.

Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The unique structure of 1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol)-2-yipiperidinecarboxamide suggests that it may have the potential to disrupt or regulate PPIs by interacting with specific protein surfaces.

In addition to its potential as an inhibitor or modulator of biological targets, this compound may also exhibit other desirable properties such as selectivity and low toxicity. Selectivity is crucial for ensuring that a drug targets only the intended biological pathway while minimizing side effects on other systems. Low toxicity ensures that the compound is safe for therapeutic use at effective doses. Researchers are employing various screening methods to assess these properties early in the drug discovery process.

The synthesis of complex molecules like 1-methanesulfonyl-N-(5-ph-enyl-l,-3,-4-o-xa-dia-zol--)-yipiperidinecarboxamide presents significant challenges due to the need for multiple functional groups to be incorporated accurately. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and fragment-based synthesis have enabled chemists to build complex structures step-by-step with high precision.

Once synthesized, 1-methanesulfonyl-N-(5-ph-enyl-l,-3,-4-o-xa-dia-zol--)-yipiperidinecarboxamide is subjected to rigorous testing to evaluate its biological activity and pharmacokinetic properties. These tests include assays for enzyme inhibition, receptor binding studies, cell-based assays, and animal models. Each step provides valuable information about how the compound behaves in different biological systems and helps researchers refine their understanding of its potential therapeutic applications.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-methanesulfonyl-N-(5-ph-enyl-l,-3,-4-o-xa-dia-zol--)-yipiperidinecarboxamide . AI algorithms can analyze vast datasets quickly, identifying patterns that might not be apparent through traditional methods. This approach has led to the discovery of several novel compounds with therapeutic potential.

In conclusion, 1-methanesulfonyl-N-(5-ph-enyl-l,-3,-4-o-xa-dia-zol--)-yipiperidinecarboxamide (CAS No: 1224610 -72 -3) represents an exciting advancement in pharmaceutical chemistry. Its unique structure, which combines a piperidine ring, a phenyl-substituted oxadiazole moiety, and a methanesulfonyl group, positions it as a promising candidate for further investigation into various therapeutic areas.* The ongoing research into this compound underscores the importance of innovative approaches in drug discovery*and highlights*the potential for interdisciplinary collaboration between chemists,*biologists,*and computer scientists*to develop new treatments for human diseases.*